Oxaprozin D4
Description
Oxaprozin D4 is the deuterium labeled Oxaprozin, which is a non-steroidal anti-inflammatory drug (NSAID).
Scientific Research Applications
Pharmacodynamic and Pharmacokinetic Properties
Oxaprozin is recognized for its pharmacodynamic and pharmacokinetic properties, especially in the context of rheumatic and inflammatory conditions. It is comparable in effectiveness to other non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin and ibuprofen, particularly in treating rheumatoid arthritis and osteoarthritis. Its once-daily administration offers convenience and its few gastrointestinal side effects make it a favorable alternative (Todd & Brogden, 1986).
Kinetic and Dynamic Profile in Pain Treatment
Oxaprozin's strong analgesic qualities are notable, particularly in painful musculoskeletal conditions like periarthritis of the shoulder. It works by inhibiting COX-1 and COX-2 isoenzymes and modulating the endogenous cannabinoid system, among other actions (Kean, 2004).
Development of Novel Solid Forms
A study explored novel solid forms of oxaprozin to improve its bioavailability due to its poor aqueous solubility. The creation of cocrystals and molecular salts, including a combination with the antiasthmatic drug salbutamol, demonstrated the potential for developing controlled-release formulations and combination drug therapy (Aitipamula et al., 2016).
Analytical Methods for Estimation
Various analytical methods have been developed for estimating oxaprozin, emphasizing its significance in treating inflammatory conditions like osteoarthritis and rheumatoid arthritis (Boovizhikannan et al., 2022).
Prodrug Development for Safer Use
A study highlighted the synthesis of an oxaprozin prodrug to mitigate gastrointestinal complications associated with its chronic oral use. The prodrug showed significant analgesic, antipyretic, and anti-inflammatory activities, offering a safer NSAID alternative without causing ulcerations (Peesa et al., 2018).
Pharmacokinetics in Various Conditions
Oxaprozin's pharmacokinetics have been examined in diverse conditions, including elderly patients and those with renal or hepatic impairment. This research contributes to a deeper understanding of its clinical safety across different patient groups (Davies, 1998).
properties
Product Name |
Oxaprozin D4 |
|---|---|
Molecular Formula |
C18H11D4NO3 |
Molecular Weight |
297.34 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
